Cas no 1353972-65-2 (tert-Butyl 4-(6-ethoxypyrimidin-4-yl)-2-methylpiperazine-1-carboxylate)

• Product Name: tert-Butyl 4-(6-ethoxypyrimidin-4-yl)-2-methylpiperazine-1-carboxylate
• CAS No: 1353972-65-2
• MF: C₁₆H₂₆N₄O₃
• MW: 322.402643680573
• CID: 2091365
• PubChem ID: 66569683
• Update Time: 2025-06-10

tert-Butyl 4-(6-ethoxypyrimidin-4-yl)-2-methylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(6-ethoxypyrimidin-4-yl)-2-methylpiperazine-1-carboxylate
• tert-butyl4-(6-ethoxypyrimidin-4-yl)-2-methylpiperazine-1-carboxylate
• 4-(6-Ethoxy-pyrimidin-4-yl)-2-methyl-piperazine-1-carboxylic acid tert-butyl ester
• DB-218447
• 1353972-65-2
• DTXSID301121612
• 1-Piperazinecarboxylic acid, 4-(6-ethoxy-4-pyrimidinyl)-2-methyl-, 1,1-dimethylethyl ester
• AKOS024463480

• MDL： MFCD21098528
• Inchi： 1S/C16H26N4O3/c1-6-22-14-9-13(17-11-18-14)19-7-8-20(12(2)10-19)15(21)23-16(3,4)5/h9,11-12H,6-8,10H2,1-5H3
• InChI Key： CNAVFGQFFIMUNW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2C=C(N=CN=2)OCC)CC1C)=O

Computed Properties

• Exact Mass: 322.20049070g/mol
• Monoisotopic Mass: 322.20049070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on tert-Butyl 4-(6-ethoxypyrimidin-4-yl)-2-methylpiperazine-1-carboxylate

Professional Introduction to Tert-Butyl 4-(6-ethoxypyrimidin-4-yl)-2-methylpiperazine-1-carboxylate (CAS No. 1353972-65-2)

Tert-butyl 4-(6-ethoxypyrimidin-4-yl)-2-methylpiperazine-1-carboxylate, identified by the chemical compound code CAS No. 1353972-65-2, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic derivatives, featuring a piperazine core appended with an ethoxypyrimidine moiety, making it a promising candidate for further exploration in drug discovery and development.

The structural configuration of Tert-butyl 4-(6-ethoxypyrimidin-4-yl)-2-methylpiperazine-1-carboxylate incorporates several key functional groups that contribute to its unique chemical properties and biological activities. The presence of the tert-butyl group at the carboxyl position enhances lipophilicity, which is often a critical factor in drug bioavailability and membrane permeability. Meanwhile, the methylpiperazine ring provides a scaffold that is frequently utilized in medicinal chemistry due to its ability to modulate biological targets such as G-protein coupled receptors (GPCRs) and ion channels.

The ethoxypyrimidine component of the molecule introduces additional pharmacophoric features that may interact with specific enzymes or receptors, making it a versatile building block for designing novel therapeutic agents. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction profiles of such compounds with high precision, facilitating the optimization of their pharmacological properties.

In the context of contemporary pharmaceutical research, Tert-butyl 4-(6-ethoxypyrimidin-4-yl)-2-methylpiperazine-1-carboxylate has been investigated for its potential role in addressing various therapeutic challenges. Studies have suggested that derivatives of this compound may exhibit inhibitory effects on enzymes involved in inflammatory pathways, making them candidates for treating chronic inflammatory diseases. Furthermore, the ethoxypyrimidine moiety has shown promise in modulating neurotransmitter systems, which could be relevant for developing treatments for neurological disorders.

The synthesis of Tert-butyl 4-(6-ethoxypyrimidin-4-yl)-2-methylpiperazine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to streamline the process and enhance scalability. These advancements in synthetic chemistry have not only improved the accessibility of the compound but also paved the way for its incorporation into more complex drug candidates.

From a regulatory perspective, CAS No. 1353972-65-2 is classified as a research chemical intended for laboratory use under controlled conditions. It does not fall under any restricted categories such as hazardous materials or controlled substances, ensuring that researchers can utilize it freely for academic and industrial purposes. However, adherence to standard laboratory safety protocols remains essential when handling this compound to mitigate any potential risks associated with its reactivity or toxicity profile.

The growing interest in Tert-butyl 4-(6-ethoxypyrimidin-4-yl)-2-methylpiperazine-1-carboxylate underscores the dynamic nature of drug discovery and development in modern medicine. As new therapeutic targets are identified and validated, compounds like this one will continue to serve as valuable tools for generating novel insights into disease mechanisms and developing next-generation treatments. Collaborative efforts between academic institutions, biotechnology companies, and pharmaceutical firms are essential to accelerate the translation of such research findings into clinical applications.

In conclusion, Tert-butyl 4-(6-ethoxypyrimidin-4-yl)-2-methylpiperazine-1-carboxylate (CAS No. 1353972-65-2) represents a significant advancement in medicinal chemistry with broad implications for therapeutic innovation. Its unique structural features and demonstrated biological activity make it a compelling candidate for further investigation. As research progresses, this compound is likely to play an increasingly important role in shaping the future of drug development across multiple therapeutic domains.